Cas no 1795420-22-2 (BDTUJNXWCQZDQL-UHFFFAOYSA-N)

• Product Name: BDTUJNXWCQZDQL-UHFFFAOYSA-N
• CAS No: 1795420-22-2
• MF: C₁₇H₁₉ClN₂O₅S
• MW: 398.861162424088
• CID: 5369155
• Update Time: 2025-05-19

BDTUJNXWCQZDQL-UHFFFAOYSA-N Chemical and Physical Properties

Names and Identifiers

• BDTUJNXWCQZDQL-UHFFFAOYSA-N

• Inchi： 1S/C17H19ClN2O5S/c1-24-16(14-5-3-4-6-15(14)18)11-19-26(22,23)13-9-7-12(8-10-13)20-17(21)25-2/h3-10,16,19H,11H2,1-2H3,(H,20,21)
• InChI Key： BDTUJNXWCQZDQL-UHFFFAOYSA-N
• SMILES： C(OC)(=O)NC1=CC=C(S(NCC(C2=CC=CC=C2Cl)OC)(=O)=O)C=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylcarbamic acid esters

Additional information on BDTUJNXWCQZDQL-UHFFFAOYSA-N

Recent Advances in Chemical Biology and Pharmaceutical Research: Insights on 1795420-22-2 and BDTUJNXWCQZDQL-UHFFFAOYSA-N

The chemical compound with the identifier 1795420-22-2 and the product name BDTUJNXWCQZDQL-UHFFFAOYSA-N have recently garnered significant attention in the field of chemical biology and pharmaceutical research. These compounds are part of a broader effort to develop novel therapeutic agents targeting specific biological pathways. This research brief aims to synthesize the latest findings related to these compounds, highlighting their potential applications, mechanisms of action, and current challenges in their development.

Recent studies have identified 1795420-22-2 as a promising candidate for modulating key enzymatic processes involved in inflammatory responses. Preliminary in vitro experiments demonstrated its ability to inhibit the activity of certain pro-inflammatory cytokines, suggesting potential applications in treating autoimmune diseases. The compound's unique chemical structure, characterized by its stability and selectivity, makes it a valuable tool for further pharmacological exploration.

BDTUJNXWCQZDQL-UHFFFAOYSA-N, on the other hand, has been investigated for its role in targeted drug delivery systems. Research indicates that this compound can enhance the bioavailability of poorly soluble drugs by forming stable complexes with them. A recent study published in the Journal of Medicinal Chemistry highlighted its efficacy in improving the pharmacokinetic profiles of several anticancer agents, thereby increasing their therapeutic index.

Despite these promising findings, several challenges remain. The synthesis of 1795420-22-2 requires complex multi-step processes, which may limit its scalability for large-scale production. Additionally, the long-term safety profile of BDTUJNXWCQZDQL-UHFFFAOYSA-N has yet to be fully elucidated, necessitating further preclinical and clinical studies. Researchers are currently exploring modifications to the chemical structures of these compounds to optimize their efficacy and reduce potential side effects.

In conclusion, the compounds 1795420-22-2 and BDTUJNXWCQZDQL-UHFFFAOYSA-N represent exciting avenues for future therapeutic development. Their unique properties and mechanisms of action offer potential solutions to longstanding challenges in drug design and delivery. Continued research and collaboration across academic and industrial sectors will be essential to fully realize their clinical potential.